Cas no 2154130-99-9 (4-hydroxy-4-(2-methylcyclopropyl)butanoic acid)
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid
- EN300-1296832
- 2154130-99-9
-
- Inchi: 1S/C8H14O3/c1-5-4-6(5)7(9)2-3-8(10)11/h5-7,9H,2-4H2,1H3,(H,10,11)
- InChI Key: FFSYOXIJSGJHOE-UHFFFAOYSA-N
- SMILES: OC(CCC(=O)O)C1CC1C
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57.5Ų
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1296832-1.0g |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1296832-50mg |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 50mg |
$948.0 | 2023-09-30 | ||
| Enamine | EN300-1296832-100mg |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 100mg |
$993.0 | 2023-09-30 | ||
| Enamine | EN300-1296832-250mg |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 250mg |
$1038.0 | 2023-09-30 | ||
| Enamine | EN300-1296832-500mg |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 500mg |
$1084.0 | 2023-09-30 | ||
| Enamine | EN300-1296832-1000mg |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 1000mg |
$1129.0 | 2023-09-30 | ||
| Enamine | EN300-1296832-2500mg |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 2500mg |
$2211.0 | 2023-09-30 | ||
| Enamine | EN300-1296832-5000mg |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 5000mg |
$3273.0 | 2023-09-30 | ||
| Enamine | EN300-1296832-10000mg |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid |
2154130-99-9 | 10000mg |
$4852.0 | 2023-09-30 |
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid
Introduction to 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid (CAS No. 2154130-99-9)
4-hydroxy-4-(2-methylcyclopropyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2154130-99-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by a hydroxy group and a unique cyclopropyl substituent, which contributes to its distinct chemical properties and potential biological activities. The structural features of this molecule make it a subject of interest for synthetic chemists and biologists exploring novel pathways in drug development.
The molecular structure of 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid consists of a four-carbon chain with a hydroxyl (-OH) group attached to the fourth carbon, and a 2-methylcyclopropyl group attached to the same carbon. This configuration imparts both steric hindrance and electronic effects that can influence its reactivity and interactions with biological targets. The presence of the hydroxyl group suggests potential roles in hydrogen bonding, while the cyclopropyl ring introduces rigidity, which can affect the compound's binding affinity and selectivity.
In recent years, there has been growing interest in the development of molecules with structural motifs similar to 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid due to their potential applications in medicinal chemistry. The compound's unique framework has been explored as a scaffold for designing new drugs targeting various diseases. For instance, studies have indicated that similar compounds may exhibit inhibitory effects on certain enzymes and receptors, making them candidates for therapeutic intervention.
One of the most compelling aspects of 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid is its synthetic accessibility. Researchers have developed efficient methods for its preparation, which involves multi-step organic synthesis starting from readily available precursors. These synthetic routes highlight the compound's feasibility for large-scale production, which is crucial for both preclinical and clinical studies. The ability to produce this compound in high purity has enabled detailed structural elucidation and mechanistic studies.
The biological activity of 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid has been a focal point of investigation. Preliminary studies suggest that this compound may interact with specific proteins and enzymes, potentially modulating pathways involved in inflammation, metabolism, and cell signaling. The hydroxyl group's ability to engage in hydrogen bonding with biological targets enhances its binding potential, while the cyclopropyl moiety provides steric constraints that can fine-tune interactions.
Recent advancements in computational chemistry have allowed researchers to predict the binding modes of 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid with high accuracy. Molecular docking simulations have revealed that this compound can bind to several therapeutic targets with high affinity. These findings have guided experimental efforts aimed at optimizing its pharmacological properties. By leveraging computational tools, scientists have been able to design derivatives of this compound with enhanced efficacy and reduced side effects.
The pharmaceutical industry has taken note of the promising attributes of 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid. Several companies are now exploring its potential as a lead compound for new drug candidates. Clinical trials are underway to evaluate its safety and efficacy in treating various conditions. The results from these trials are expected to provide valuable insights into the therapeutic applications of this molecule.
In addition to its pharmaceutical applications, 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid has shown promise in other areas of research. For example, it has been used as an intermediate in the synthesis of more complex molecules with unique properties. Its role as a building block in organic synthesis underscores its versatility and importance in the chemical community.
The environmental impact of producing and using 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid is also a consideration. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize processes, ensuring that the production of this compound is both efficient and environmentally friendly.
In conclusion, 4-hydroxy-4-(2-methylcyclopropyl)butanoic acid (CAS No. 2154130-99-9) is a multifaceted compound with significant potential in pharmaceuticals and chemical research. Its unique structure, synthetic accessibility, and biological activity make it a valuable asset for scientists exploring new treatments and materials. As research continues to uncover more about its properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and innovation.
2154130-99-9 (4-hydroxy-4-(2-methylcyclopropyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)